Cas no 2105239-58-3 (3-methyl-2-(1-phenylcyclopropyl)butanoic acid)

• Product Name: 3-methyl-2-(1-phenylcyclopropyl)butanoic acid
• CAS No: 2105239-58-3
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 6142886
• PubChem ID: 132172102
• Update Time: 2025-07-18

3-methyl-2-(1-phenylcyclopropyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-(1-phenylcyclopropyl)butanoic acid
• 2105239-58-3
• SCHEMBL19647087
• EN300-1860501

• Inchi： 1S/C14H18O2/c1-10(2)12(13(15)16)14(8-9-14)11-6-4-3-5-7-11/h3-7,10,12H,8-9H2,1-2H3,(H,15,16)
• InChI Key： OHMOBVKHKOCOEV-UHFFFAOYSA-N
• SMILES： OC(C(C(C)C)C1(C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 218.130679813g/mol
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-methyl-2-(1-phenylcyclopropyl)butanoic acid

Introduction to 3-methyl-2-(1-phenylcyclopropyl)butanoic acid (CAS No. 2105239-58-3)

3-methyl-2-(1-phenylcyclopropyl)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2105239-58-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by a unique structural motif, combining a phenylcyclopropyl group with a butanoic acid backbone. Such structural features make it a promising candidate for further exploration in drug discovery and molecular pharmacology.

The molecular structure of 3-methyl-2-(1-phenylcyclopropyl)butanoic acid consists of a branched chain with a phenyl ring fused to a cyclopropyl moiety, attached to a butanoic acid segment. This configuration imparts distinct physicochemical properties, including potential lipophilicity and metabolic stability, which are critical factors in evaluating its suitability for biological applications. The presence of the methyl group and the phenylcyclopropyl side chain suggests interactions with biological targets that may differ from more conventional saturated or aromatic compounds.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic purposes. The 1-phenylcyclopropyl scaffold, in particular, has been explored for its potential in modulating enzyme activity and receptor binding. Studies have shown that such structures can exhibit inhibitory effects on various metabolic pathways, making them valuable in the design of drugs targeting conditions such as inflammation, neurodegeneration, and metabolic disorders. The butanoic acid moiety further enhances the compound's versatility, allowing for modifications that could improve solubility or bioavailability.

One of the most compelling aspects of 3-methyl-2-(1-phenylcyclopropyl)butanoic acid is its synthetic accessibility. Advances in organic synthesis have enabled the efficient preparation of complex molecules like this one, often through multi-step reactions that introduce specific functional groups while maintaining structural integrity. Researchers have leveraged palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies to construct the desired framework efficiently. These methodologies not only streamline the synthesis but also allow for rapid diversification of the compound library, facilitating high-throughput screening programs.

The pharmacological potential of 3-methyl-2-(1-phenylcyclopropyl)butanoic acid has been investigated in several preclinical studies. Initial experiments have suggested that this compound may interact with enzymes involved in fatty acid metabolism, potentially offering benefits in managing lipid-related disorders. Additionally, its structural similarity to known bioactive molecules has prompted investigations into its effects on neurotransmitter systems, particularly those associated with pain modulation and cognitive function. The methyl group and the cyclopropyl ring are key features that contribute to its unique pharmacokinetic profile, which may influence its efficacy and safety profile.

Recent computational studies have further illuminated the binding interactions of 3-methyl-2-(1-phenylcyclopropyl)butanoic acid with biological targets. Molecular docking simulations have identified potential binding pockets on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory processes. The phenyl ring and cyclopropyl moiety appear to occupy hydrophobic regions of these targets, suggesting strong binding affinities. Furthermore, quantum mechanical calculations have provided insights into the electronic properties of the molecule, which could guide future modifications aimed at optimizing potency and selectivity.

In conclusion, 3-methyl-2-(1-phenylcyclopropyl)butanoic acid (CAS No. 2105239-58-3) represents a fascinating subject for medicinal chemistry research due to its unique structural features and promising pharmacological properties. Its synthesis is feasible through well-established organic methodologies, and preliminary studies indicate potential therapeutic applications in areas such as metabolism and inflammation. As research continues to uncover new biological functions and synthetic strategies, this compound may emerge as a valuable tool in the development of next-generation pharmaceuticals.